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Compound of Interest

Compound Name: 2-Chlorobenzoic Acid-13C7

Cat. No.: B12412596

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties of 2-
Chlorobenzoic Acid-13C7, an isotopically labeled compound crucial for a range of
applications in scientific research and drug development. Due to the limited availability of
specific experimental data for the 13C7 isotopologue, this document primarily presents data for
the unlabeled 2-Chlorobenzoic Acid as a close surrogate. The key difference lies in the
molecular weight, a direct result of the carbon-13 enrichment.

Core Chemical Properties

2-Chlorobenzoic Acid is a white, crystalline solid.[1] The introduction of seven 13C atoms in 2-
Chlorobenzoic Acid-13C7 significantly increases its molecular weight, a property leveraged in
isotope dilution mass spectrometry for accurate quantification.

Physicochemical Data

The following table summarizes the key physicochemical properties of unlabeled 2-
Chlorobenzoic Acid. These values are expected to be very similar for 2-Chlorobenzoic Acid-
13C7, with the exception of molecular weight.
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Property Value Reference
Molecular Formula C7H5CIO2 [1112][3]
Molecular Weight (unlabeled) 156.57 g/mol [1][4]
Molecular Weight (13C7) 163.55 g/mol (Calculated)
Melting Point 138-142 °C [41151[6]
Boiling Point 285 °C [1][6]
Density 1.544 g/cm3 at 20 °C [41[6]
pKa 2.89 at 25 °C [1][4]
LogP 2.05

Solubility

Solubility data for unlabeled 2-Chlorobenzoic Acid in various solvents is detailed below.

Solvent Solubility ( g/100 g) Temperature (°C) Reference
Acetone 35.97 15 [4]
Benzene 2.02 26 [4]

Carbon Disulfide 0.41 15 [4]

Carbon Tetrachloride 0.36 15 [4]

Diethyl Ether 23.89 15 [4]

Ethanol Very Soluble - [4]

Ethyl Acetate 14.7 15 [4]

Heptane 2.64 79 [4]

Water 0.21 25 [4]

Water 4.03 100 [4]
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Spectroscopic Data

Spectroscopic data is essential for the structural elucidation and confirmation of 2-
Chlorobenzoic Acid.

NMR Spectroscopy

The 13C NMR spectrum of unlabeled 2-Chlorobenzoic Acid in CDCI3 shows the following
chemical shifts (d) in ppm: 171.09, 134.83, 133.65, 132.54, 131.56, 128.46, 126.75.[7] For 2-
Chlorobenzoic Acid-13C7, the 1H NMR spectrum is expected to be similar to the unlabeled
compound, but the 13C NMR spectrum will show significant coupling between the 13C-labeled
carbons.

Mass Spectrometry

The mass spectrum of unlabeled 2-Chlorobenzoic Acid shows a molecular ion peak (M+) at
m/z 156.[8] For 2-Chlorobenzoic Acid-13C7, the molecular ion peak would be expected at
m/z 163, reflecting the mass of the seven 13C isotopes.

Experimental Protocols

While specific experimental protocols for the synthesis and analysis of 2-Chlorobenzoic Acid-
13C7 are not readily available in the public domain, established methods for the unlabeled
compound can be adapted.

Proposed Synthesis Workflow

The synthesis of 2-Chlorobenzoic Acid-13C7 would likely start from a 13C-labeled precursor,
such as 13C6-benzene. A plausible synthetic route is outlined below.

Friedel-Crafts Chlorination Oxidation
Benzene-13C6 Clkylationl(CHECIIAIELS) #-| Toluene-13C7 (CI2, FeCI3) #-{ 2-Chlorotoluene-13C7 KMnO4 2-Chlorobenzoic Acid-13C7

Sample Preparation Injection into Chromatographic Separation UV Detection Data Analysis
(Dissolve in mobile phase) HPLC System (C18 column) (Purity Assessment)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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